3-Bromomethylbenzenesulfonamide

• IUPAC Name: 3-(bromomethyl)benzenesulfonamide
• InChI: InChI=1S/C7H8BrNO2S/c8-5-6-2-1-3-7(4-6)12(9,10)11/h1-4H,5H2,(H2,9,10,11)
• InChI Key: HWNIOOLFFGHZMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)N)CBr
• Molecular Formula: C7H8BrNO2S
• DSSTOX Substance ID: DTXSID00604744
• Molecular Weight: 250.12 g/mol
• CAS RN: 220798-52-7

Description

3-Bromomethylbenzenesulfonamide (3-BMS) is a sulfur-containing organic compound that has been studied extensively in the fields of organic chemistry, biochemistry, and pharmacology. 3-BMS is a common structural component of many pharmaceuticals and has been used in a variety of laboratory experiments.

Scientific Research Applications

Chemical Synthesis and Structural Characterization Research into the chemical synthesis and structural characterization of compounds related to 3-bromomethylbenzenesulfonamide has identified novel small molecular antagonists with potential applications in drug development. These compounds have been studied for their structural properties and potential as candidate compounds, highlighting the versatile role of benzenesulfonamide derivatives in pharmaceutical chemistry (De-ju, 2015).

Advanced Oxidation Processes for Air Treatment Investigations into the intensification of volatile organic compounds' mass transfer using advanced oxidation processes, including the use of ozone and hydrogen peroxide, have been conducted. This research assesses the efficiency of these processes in enhancing the mass transfer of compounds like dimethyldisulfide in compact chemical scrubbers, providing insights into the applications of advanced oxidation for improving air treatment technologies (Biard, Couvert, Renner, & Levasseur, 2011).

Spectroscopic and Photophysical Studies The spectroscopic and photophysical properties of zinc(II) phthalocyanine substituted with benzenesulfonamide units have been explored. This research focuses on understanding the effects of benzenesulfonamide derivatives on the photophysical and photochemical properties of phthalocyanines, which are vital for their applications in photodynamic therapy and other fields requiring specific photophysical characteristics (Öncül, Öztürk, & Pişkin, 2022).

Sensor Development for Heavy Metal Detection The development of highly efficient sensors for Co2+ ions based on bis-sulfonamides, such as N,N′-(ethane-1,2-diyl)bis(2,5-dimethoxybenzenesulfonamide) (EBDMBS), has been pursued. These sensors demonstrate high sensitivity, long-term stability, and improved electrochemical performance, marking significant advancements in environmental and healthcare applications to detect and monitor heavy metal pollution (Sheikh, Arshad, Rahman, Asiri, & Alamry, 2016).

Mechanism of Action

Target of Action

3-Bromomethylbenzenesulfonamide is a type of sulfonamide, a class of drugs that have been used as antibacterial agents for decades . The primary targets of sulfonamides are enzymes involved in the synthesis of folic acid, which is essential for the production of DNA in bacteria .

Mode of Action

Sulfonamides, including this compound, act as competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid . By binding to the active site of the enzyme, they prevent PABA from being utilized, thereby inhibiting the synthesis of folic acid and, consequently, DNA production .

Biochemical Pathways

The inhibition of folic acid synthesis disrupts the biochemical pathway that leads to the production of DNA in bacteria . This disruption affects the bacteria’s ability to replicate, leading to a decrease in bacterial population and helping to combat bacterial infections .

Pharmacokinetics

Sulfonamides in general are known to be well-absorbed in the gastrointestinal tract and widely distributed throughout the body . They are metabolized in the liver and excreted in the urine .

Result of Action

The result of this compound’s action at the molecular level is the inhibition of folic acid synthesis, which leads to the disruption of DNA production in bacteria . At the cellular level, this results in the inability of the bacteria to replicate, leading to a decrease in bacterial population .

Safety and Hazards

3-Bromomethylbenzenesulfonamide is classified as a dangerous substance. It has hazard statements H302 and H314, indicating that it is harmful if swallowed and causes severe skin burns and eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.